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Compound of Interest

Compound Name: 2-Fluorothiophenol

Cat. No.: B1332064

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, critical safety and logistical information for the handling and
disposal of 2-Fluorothiophenol. Adherence to these procedures is essential for ensuring
laboratory safety and operational integrity.

Hazard Identification and GHS Classification

2-Fluorothiophenol is a hazardous chemical requiring careful handling.[1][2] It is a flammable
liquid and vapor that can cause skin and serious eye irritation, as well as respiratory irritation.
[2][3][4] It is also noted for its strong, unpleasant odor.[1][5]

Hazard Class Category Hazard Statement
o H226: Flammable liquid and
Flammable liquids 3
vapor[3][4]
) S H315: Causes skin irritation[3]
Skin corrosion/irritation 2
[4]
Serious eye damage/eye oA H319: Causes serious eye
irritation irritation[3][4]

Specific target organ toxicity — H335: May cause respiratory

single exposure (Respirator 3
J P (Resp Y irritation[3][4]

tract irritation)
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Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 2-Fluorothiophenol to minimize exposure and

ensure personal safety.[6][7]

Protection Type

Specification

Rationale

Eye/Face Protection

Chemical safety goggles and a
face shield.[6][8]

Protects against splashes and
vapors that can cause serious

eye irritation.

Skin Protection

Chemical-resistant gloves
(e.g., Neoprene, PVC).[9]
Impervious clothing and flame-
retardant, antistatic protective
clothing.[6]

Prevents skin contact which
can cause irritation.[5]
Contaminated clothing should
be removed and washed

before reuse.[7]

Respiratory Protection

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
exposure limits are exceeded
or if irritation is experienced.[8]
[10] A full-face respirator may
be appropriate depending on

the risk assessment.[6]

Protects against inhalation of
vapors which may cause

respiratory irritation.[5]

Safe Handling and Storage

Proper handling and storage procedures are critical to prevent accidents and maintain the

chemical's integrity.

Handling:

o Work in a well-ventilated area, preferably within a chemical fume hood.[7][10]

e Use non-sparking tools and explosion-proof equipment.[1][2]

e Ground and bond containers and receiving equipment to prevent static discharge.[2][4]
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o Keep away from heat, sparks, open flames, and other ignition sources.[1][4][5]
e Avoid contact with skin and eyes, and avoid inhaling vapors.[2][6]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][5][6]

Keep in a flammables-designated area.[1][10]

Store under an inert atmosphere, such as nitrogen, as it is air-sensitive.[1][8]

Incompatible materials to avoid include strong oxidizing agents and strong bases.[1][10]

First-Aid Measures

In case of exposure, immediate action is crucial.

Exposure Route First-Aid Procedure

Immediately rinse with plenty of water for at
Eye Contact least 15 minutes, also under the eyelids.[1]

Seek immediate medical attention.[1]

Wash off immediately with soap and plenty of
Skin Contact water while removing all contaminated clothing.

[1] Seek immediate medical attention.[1]

Move the person to fresh air. If not breathing,
Inhalation give artificial respiration.[1] Seek immediate

medical attention.[1]

Do NOT induce vomiting. Rinse mouth with
Ingestion water and drink plenty of water.[1] Seek

immediate medical assistance.[1]

Spill and Disposal Plan

Spill Response:
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» Evacuate personnel from the area.
e Ensure adequate ventilation and remove all sources of ignition.[7][11]
o Wear appropriate personal protective equipment.[2]

o For small spills, absorb with an inert material (e.g., vermiculite, sand) and place in a suitable,
closed container for disposal.[7][12]

e Do not let the chemical enter drains.[11]
Disposal:

o Dispose of contents and container to an approved waste disposal plant in accordance with
local, regional, and national regulations.[1][4]

o Chemical waste generators must determine whether a discarded chemical is classified as
hazardous waste.[1]

Experimental Workflow Diagram

The following diagram outlines the standard operating procedure for the safe handling of 2-
Fluorothiophenol, from preparation to disposal.
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Workflow for Safe Handling of 2-Fluorothiophenol
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Handling & Experimentation
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Cleanup & Disposal ! Emergency Response

Decontaminate Work Area |-

:

Segregate Waste

:

Dispose of Waste via Approved Channels
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Caption: Logical workflow for the safe handling of 2-Fluorothiophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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